Cas no 1804673-61-7 (4-Chloro-3-cyano-5-(difluoromethyl)-2-iodopyridine)

• Product Name: 4-Chloro-3-cyano-5-(difluoromethyl)-2-iodopyridine
• CAS No: 1804673-61-7
• MF: C₇H₂ClF₂IN₂
• MW: 314.458459377289
• CID: 4809102
• Update Time: 2025-05-22

4-Chloro-3-cyano-5-(difluoromethyl)-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-cyano-5-(difluoromethyl)-2-iodopyridine

• Inchi： 1S/C7H2ClF2IN2/c8-5-3(1-12)7(11)13-2-4(5)6(9)10/h2,6H
• InChI Key： UVXNXQJEGUMYES-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C(=C(C=N1)C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 4-Chloro-3-cyano-5-(difluoromethyl)-2-iodopyridine

Comprehensive Overview of 4-Chloro-3-cyano-5-(difluoromethyl)-2-iodopyridine (CAS No. 1804673-61-7)

4-Chloro-3-cyano-5-(difluoromethyl)-2-iodopyridine (CAS No. 1804673-61-7) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine core substituted with chloro, cyano, difluoromethyl, and iodo functional groups, exhibits remarkable versatility in synthetic applications. Researchers and industry professionals are increasingly exploring its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the context of drug discovery and crop protection formulations.

The structural complexity of 4-Chloro-3-cyano-5-(difluoromethyl)-2-iodopyridine makes it a valuable building block for designing molecules with targeted biological activities. Its halogenated pyridine scaffold is particularly relevant in modern medicinal chemistry, where such frameworks are known to enhance binding affinity and metabolic stability. Recent studies have highlighted its utility in developing kinase inhibitors, a class of compounds that has revolutionized cancer therapy. Furthermore, the presence of both cyano and difluoromethyl groups offers unique opportunities for further derivatization, enabling the creation of libraries of compounds for high-throughput screening.

In the agrochemical sector, 4-Chloro-3-cyano-5-(difluoromethyl)-2-iodopyridine has emerged as a promising candidate for the development of next-generation pesticides and herbicides. The compound's ability to interfere with essential enzymatic processes in pests and weeds aligns with the growing demand for environmentally friendly and target-specific agrochemicals. This is particularly relevant given the increasing global focus on sustainable agriculture and the need to reduce the environmental footprint of farming practices. Researchers are actively investigating its mode of action to optimize efficacy while minimizing off-target effects.

The synthesis and handling of 4-Chloro-3-cyano-5-(difluoromethyl)-2-iodopyridine require specialized expertise due to the reactivity of its multiple functional groups. Advanced organic synthesis techniques, including cross-coupling reactions and halogen exchange methodologies, are typically employed in its production. The compound's stability under various conditions is a subject of ongoing research, with particular attention paid to its behavior in different solvent systems and at varying temperatures. These studies are crucial for ensuring reproducible results in both research and industrial-scale applications.

From a commercial perspective, the demand for 4-Chloro-3-cyano-5-(difluoromethyl)-2-iodopyridine has been steadily increasing, driven by its expanding applications in both pharmaceutical and agrochemical research. Suppliers and manufacturers are focusing on developing scalable synthesis routes to meet this growing demand while maintaining high purity standards. Quality control measures, including advanced analytical techniques such as HPLC, NMR, and mass spectrometry, are essential for ensuring the compound meets the stringent requirements of end-users in these regulated industries.

Looking ahead, 4-Chloro-3-cyano-5-(difluoromethyl)-2-iodopyridine is poised to play an increasingly important role in the development of innovative solutions for some of today's most pressing challenges in human health and food security. Its unique combination of structural features and reactivity profile positions it as a valuable tool for researchers working at the forefront of chemical biology and materials science. As the scientific community continues to explore its potential, we can anticipate new and exciting applications emerging in the coming years.